Cas no 1396866-92-4 (3-(furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 3-(furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 1396866-92-4
• MF: C₁₃H₁₀N₄O₄S
• MW: 318.307900905609
• CID: 6383098
• PubChem ID: 71778370
• Update Time: 2025-10-30

3-(furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 3-(furan-2-ylmethyl)-2,4-dioxo-N-(thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 1-(2-furanylmethyl)-1,2,3,6-tetrahydro-2,6-dioxo-N-2-thiazolyl-
• F0696-1431
• 3-(furan-2-ylmethyl)-2,4-dioxo-N-(1,3-thiazol-2-yl)-1H-pyrimidine-5-carboxamide
• 1396866-92-4
• AKOS024597274

• Inchi： 1S/C13H10N4O4S/c18-10(16-12-14-3-5-22-12)9-6-15-13(20)17(11(9)19)7-8-2-1-4-21-8/h1-6H,7H2,(H,15,20)(H,14,16,18)
• InChI Key： OBFAEUVVMAPMKN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CO2)C(=O)C(C(NC2=NC=CS2)=O)=CN1

Computed Properties

• Exact Mass: 318.04227599g/mol
• Monoisotopic Mass: 318.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.589±0.06 g/cm3(Predicted)
• pka: 5.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 3-(furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 3-(Furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 1396866-92-4)

3-(Furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide, with the CAS number 1396866-92-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a furan ring and a thiazole moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The chemical structure of 3-(Furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide consists of a central pyrimidine ring with two oxo groups at positions 2 and 4. The furan ring is attached to the pyrimidine ring via a methyl group at position 3, while the thiazole moiety is linked through an amide bond at position 5. This intricate arrangement of functional groups imparts specific chemical properties and reactivity profiles that are crucial for its biological activity.

Recent research has focused on the potential of 3-(Furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(Furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells and reduce tumor growth in xenograft models.

The pharmacokinetic properties of 3-(Furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate. Its stability in physiological conditions and low toxicity profile further enhance its potential for clinical applications.

To further explore the therapeutic potential of 3-(Furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported.

In conclusion, 3-(Furan-2-yl)methyl-2,4-dioxo-N-(1,3-thiazol-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 1396866-92-4) is a promising compound with diverse biological activities. Its anti-inflammatory and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications.